1-methoxy-3,5-dimethylcyclohexane-1-carboxylic acid, Mixture of diastereomers
Description
1-Methoxy-3,5-dimethylcyclohexane-1-carboxylic acid, mixture of diastereomers, is a versatile chemical compound used in various scientific research fields. Its unique structure and properties make it an excellent candidate for applications in drug development, catalysis, and organic synthesis.
Properties
CAS No. |
1549542-90-6 |
|---|---|
Molecular Formula |
C10H18O3 |
Molecular Weight |
186.2 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-methoxy-3,5-dimethylcyclohexane-1-carboxylic acid involves several steps. One common synthetic route includes the reaction of 3,5-dimethylcyclohexanone with methanol in the presence of an acid catalyst to form 1-methoxy-3,5-dimethylcyclohexane. This intermediate is then oxidized to produce the carboxylic acid derivative. Industrial production methods often involve similar steps but are optimized for large-scale production, ensuring high yield and purity.
Chemical Reactions Analysis
1-Methoxy-3,5-dimethylcyclohexane-1-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.
Substitution: The methoxy group can be substituted with other functional groups using appropriate reagents.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
1-Methoxy-3,5-dimethylcyclohexane-1-carboxylic acid is utilized in various scientific research applications:
Chemistry: It serves as a building block in organic synthesis and catalysis.
Biology: The compound is used in the study of biological pathways and enzyme interactions.
Medicine: It is investigated for its potential therapeutic properties and as a precursor in drug development.
Industry: The compound is used in the production of fine chemicals and as an intermediate in the synthesis of more complex molecules.
Mechanism of Action
The mechanism by which 1-methoxy-3,5-dimethylcyclohexane-1-carboxylic acid exerts its effects involves interactions with specific molecular targets and pathways. The methoxy and carboxylic acid groups play crucial roles in binding to enzymes and receptors, influencing various biochemical processes. Detailed studies on its mechanism of action are ongoing to fully understand its effects at the molecular level .
Comparison with Similar Compounds
1-Methoxy-3,5-dimethylcyclohexane-1-carboxylic acid can be compared with similar compounds such as:
1,3-Dimethylcyclohexane: This compound has similar structural features but lacks the methoxy and carboxylic acid groups, resulting in different chemical properties and reactivity.
1-Ethyl-3,5-dimethylcyclohexane: Another structurally related compound, differing by the presence of an ethyl group instead of a methoxy group.
The unique combination of functional groups in 1-methoxy-3,5-dimethylcyclohexane-1-carboxylic acid makes it distinct and valuable for specific applications in research and industry.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
